1-(((9H-Fluoren-9-yl)methoxy)carbonyl)indoline-2-carboxylic acid

• IUPAC Name: 1-(9H-fluoren-9-ylmethoxycarbonyl)-2,3-dihydroindole-2-carboxylic acid
• InChI: InChI=1S/C24H19NO4/c26-23(27)22-13-15-7-1-6-12-21(15)25(22)24(28)29-14-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h1-12,20,22H,13-14H2,(H,26,27)
• InChI Key: FWYAYXBFHLDIRA-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(C2=CC=CC=C21)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O
• Molecular Formula: C24H19NO4
• DSSTOX Substance ID: DTXSID20405730
• Molecular Weight: 385.4 g/mol
• CAS No.: 198560-38-2, 264273-07-6

Description

“1-(((9H-Fluoren-9-yl)methoxy)carbonyl)indoline-2-carboxylic acid” is a chemical compound. It has gained significant interest in the scientific community due to its unique properties and potential applications in various fields of research and industry.

Molecular Structure Analysis

The molecular formula of this compound is C24H19NO4. The InChI code is 1S/C26H23NO4/c28-25(29)24-14-18(17-8-2-1-3-9-17)15-27(24)26(30)31-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h1-13,18,23-24H,14-16H2,(H,28,29)/t18-,24-/m0/s1.

Physical and Chemical Properties Analysis

This compound is a solid at room temperature. The molecular weight is 385.4 g/mol. The storage temperature is 2-8°C in a sealed, dry environment.

Scientific Research Applications

• Synthesis of β-Amino Acids

  A study demonstrated the use of the Arndt-Eistert protocol to synthesize enantiomerically pure N-Fmoc-protected β-amino acids from commercially available N-{[(9H-fluoren-9-yl)methoxy]carbonyl}-protected α-amino acids (Ellmerer-Müller et al., 1998).

• Study of Molecular Structure

  Research on 9-Oxo-9H-fluorene-1-carboxylic acid revealed its planar conformation and internal hydrogen bonding, which influences molecular stacking in crystal structures (Coté et al., 1996).

• Synthesis of Blue Emissive Compounds

  A Lewis acid mediated reaction involving 9-(phenylethynyl)-9H-fluoren-9-ols and various isatin imines produced blue emissive compounds, with a proposed mechanism involving a fluorene-9-spiroazitidine intermediate (Athira et al., 2020).

• Linkers for Solid Phase Synthesis

  New linkers based on 9H-fluoren-9-ol and its derivatives have been synthesized, offering higher acid stability compared to standard resins in solid phase synthesis (Bleicher et al., 2000).

• Preparation of Fmoc-Protected β-Amino Acids

  A method for preparing N-Fmoc-protected β2-homoamino acids, suitable for large-scale preparation for solid-phase syntheses of β-peptides, has been described (Šebesta & Seebach, 2003).

• Self-Assembled Structures by Modified Amino Acids

  Fmoc modified aliphatic uncharged single amino acids have been studied for their self-assembling properties, forming various morphologies like flower-like and fibres-like structures (Gour et al., 2021).

• Cleavage of N-Acylsultams

  A study on N-acylsultams revealed efficient non-destructive cleavage under neutral conditions, leading to the preparation of enantiomerically pure Fmoc-protected amino acids (Oppolzer & Lienard, 1992).

• Fluorophore for Biomedical Analysis

  6-Methoxy-4-quinolone, a novel fluorophore derived from 5-methoxyindole-3-acetic acid, has shown potential in biomedical analysis due to its strong fluorescence and stability in various pH conditions (Hirano et al., 2004).

• Photophysical Characterization and Bioimaging

  A study investigated the linear and nonlinear photophysical properties of a new water-soluble fluorene derivative, highlighting its potential for integrin imaging in biomedical applications (Morales et al., 2010).

• Synthesis of Oligomers from Sugar Amino Acids

  Oligomers derived from N-Fluoren-9-ylmethoxycarbonyl-protected sugar amino acids have been synthesized, demonstrating efficient solid-phase synthesis of varying lengths (Gregar & Gervay-Hague, 2004).

Safety and Hazards

The compound has the following hazard statements: H302, H315, H319, H335. The precautionary statements include P261, P280, P301+P312, P302+P352, P305+P351+P338.

Mechanism of Action

Target of Action

It’s known that fmoc (9-fluorenylmethoxycarbonyl) compounds are generally used in peptide synthesis , suggesting that the targets could be specific amino acids or proteins.

Mode of Action

Fmoc compounds are typically used as protective groups in peptide synthesis . They protect the amino group of amino acids during the synthesis process and are removed under mildly basic conditions to allow peptide bond formation .

Action Environment

The action, efficacy, and stability of Fmoc-DL-Idc-OH can be influenced by various environmental factors. These may include the pH, temperature, and presence of other chemicals in the reaction environment . As a laboratory reagent, it is typically stored and used under controlled conditions to maintain its stability and effectiveness .